Cas no 50-89-5 (Thymidine)

• Product Name: Thymidine
• CAS No: 50-89-5
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• MDL: MFCD00006537
• CID: 33505
• PubChem ID: 24899996
• Update Time: 2026-01-15

Thymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine
• (1-[2-Deoxy-beta-D-ribofuranosyl]-5-methyluracil)
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-5-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-beta-D-ribofuranosyl)-5-methyl-
• 2'-Deoxythymidine
• 5-Methyldeoxyuridine
• beta-D-Ribofuranoside,thymine-1,2-deoxy-
• Deoxythymidine
• Dexoythymidine
• DThyd
• Thymine-2-desoxyriboside
• Thyminedeoxyriboside
• Uridine,2'-deoxy-5-methyl-
• Beta-Thymidine
• β-Thymidine
• &szlig
• -Thymidine
• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydro-furan-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-.β.-D-erythro-pentofuranosyl)-5-methyl-
• THYMIDIN(RG)
• 1-(2-Deoxy-β-D-ribofuranosyl)-5-methyluraci
• 1-(2-Deoxy-β-D-ribofuranosyl)-5-methyluracil
• 1-(2-Deoxy-β-D-ribofuranosyl)thymine
• 2,4(1H,3H)-Pyrimidinedione,1-(2-deoxy-.Beta.-D-erythro-pentofuranosyl)-5-methyl
• 2'-dT
• b-Thymidine
• DTHD
• dT
• SS-THYMIDINE
• Thymidin
• Thymine-2-deoxyriboside
• Zidovudine Related Compound D
• 1-(2-Deoxy-beta-D-ribofuranosyl)-5-methyluracil
• 1-(2-Deoxy-beta-D-ribofuranosyl)thymine
• dT
• Thymine deoxyriboside
• 5-Methyl-2'-deoxyuridine
• 5-Methyldeoxyurindine
• Uridine, 2'-deoxy-5-methyl-
• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• Deoxyribothymidine
• 2'-thymidine
• beta-D-Ribofuranoside, thymine-1 2-deoxy-
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione (Thymidine)

• MDL： MFCD00006537
• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)
• InChI Key： IQFYYKKMVGJFEH-UHFFFAOYSA-N
• SMILES： CC1C(=O)NC(=O)N(C2OC(CO)C(O)C2)C=1
• BRN： 89285

Computed Properties

• Exact Mass: 242.09000
• Monoisotopic Mass: 242.090272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.23
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.2
• Topological Polar Surface Area: 99.1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.452 g/cm3
• Melting Point: 187-189oC
• Boiling Point: 385.05°C (rough estimate)
• Refractive Index: 1.584
• Solubility: 73.5 mg/mL
• Water Partition Coefficient: SOLUBLE
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 104.55000
• LogP: -1.51430
• Specific Rotation: 18.6 º (c=3, H2O)
• Optical Activity: [α]20/D +19±1°, c = 1% in H2O
• Merck: 14,9397
• Fluka: 10
• Solubility: Soluble in water, methanol, hot ethanol, hot acetone, hot ethyl acetate, pyridine and glacial acetic acid, slightly soluble in hot chloroform.
• Sensitiveness: Sensitive to light

Thymidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：XP2071000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S22-S24/25
• Risk Phrases：R20/21/22
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents